Cas no 2306263-66-9 (tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate)

• Product Name: tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate
• CAS No: 2306263-66-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5303944
• Update Time: 2026-03-10

tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(9-hydroxy-5-oxaspiro[3.5]non-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-9-7-13(8-9)10(15)5-4-6-17-13/h9-10,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： NJYANUIEBBWJIU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2(C(O)CCCO2)C1

Additional information on tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate (CAS No. 2306263-66-9)

The compound tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate, identified by its CAS number 2306263-66-9, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique spirocyclic structure and functional groups, including the hydroxy and carbamate moieties, make it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds like tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate has surged, driven by their applications in medicinal chemistry. These compounds are known for their ability to mimic natural product scaffolds, enhancing bioavailability and target specificity. The presence of the tert-butyl carbamate group further stabilizes the molecule, making it suitable for peptide coupling reactions and protecting group strategies in organic synthesis.

The synthesis of CAS 2306263-66-9 involves multi-step organic reactions, often starting from readily available precursors. Key steps include ring-closing metathesis or cyclization reactions to form the 5-oxaspiro[3.5]nonane core. The hydroxy group at the 9-position allows for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, where modular building blocks are essential.

From an industrial perspective, tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate is gaining attention for its role in green chemistry initiatives. Its synthetic routes are being optimized to reduce waste and improve atom economy, addressing growing concerns about sustainable manufacturing. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening platforms, accelerating drug discovery pipelines.

Researchers and manufacturers frequently search for CAS 2306263-66-9 suppliers, synthetic protocols, and applications in drug development. The compound's relevance to neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) has also sparked interest, as its scaffold may interact with amyloid-beta proteins or dopamine receptors. Furthermore, its potential in catalysis and material science is being explored, highlighting its interdisciplinary appeal.

In summary, tert-butyl N-(9-hydroxy-5-oxaspiro[3.5]nonan-2-yl)carbamate (CAS 2306263-66-9) represents a promising tool for modern chemistry and pharmacology. Its structural features, synthetic flexibility, and alignment with cutting-edge research trends ensure its continued relevance in scientific advancements. As the field evolves, this compound is poised to play a pivotal role in addressing challenges in therapeutic development and sustainable synthesis.